Isoquinolin-3-yl trifluoromethanesulfonate

• Molecular Formula: C10H6F3NO3S
• Molecular Weight: 277.22 g/mol
• IUPAC Name: isoquinolin-3-yl trifluoromethanesulfonate
• InChI: InChI=1S/C10H6F3NO3S/c11-10(12,13)18(15,16)17-9-5-7-3-1-2-4-8(7)6-14-9/h1-6H
• InChI Key: QAWFUCPQCHKVOO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C=NC(=CC2=C1)OS(=O)(=O)C(F)(F)F

Description

Isoquinolin-3-yl trifluoromethanesulfonate is a useful research compound. Its molecular formula is C10H6F3NO3S and its molecular weight is 277.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality Isoquinolin-3-yl trifluoromethanesulfonate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Isoquinolin-3-yl trifluoromethanesulfonate including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

Add trifluoromethanesulfonic anhydride (383 μL, 2.3 mmol) dropwise to a suspension of isoquinolin-3-ol (274 mg, 1.89 mmol) and triethylamine (524 μL, 3.8 mmol) in dichloromethane (12 mL). Stir for 40 min, then load onto a silica column and elute with dichloromethane to give trifluoro-methanesulfonic acid isoquinolin-3-yl ester as a white solid (505 mg, 97%).